![molecular formula C16H15N3O3S B4580491 3-methyl-4-(4-morpholinylcarbonyl)-6-(2-thienyl)isoxazolo[5,4-b]pyridine](/img/structure/B4580491.png)
3-methyl-4-(4-morpholinylcarbonyl)-6-(2-thienyl)isoxazolo[5,4-b]pyridine
Overview
Description
Synthesis Analysis
The synthesis of related heterocyclic compounds involves various chemical reactions, including the treatment of precursor molecules with specific reagents under controlled conditions to form complex structures. For example, the reaction of 2-(Aroyl, methylidene)-3-aryl-5-dicyanomethylene thiazolidine-4-on derivatives with morpholine forms complex structures, which upon hydrolysis lead to pyrrolo[3,4-c]-pyridine derivatives (Zaleska, 1987)(Zaleska, 1987). Similarly, the synthesis of isoxazolo[3,4-d]pyridazines and other heterocyclic derivatives from hydrazonoyl halides demonstrates the versatility of chemical reactions in constructing complex heterocyclic systems (Abdelhamid & Al-Atoom, 2006)(Abdelhamid & Al-Atoom, 2006).
Molecular Structure Analysis
The molecular structure of heterocyclic compounds like 3-methyl-4-(4-morpholinylcarbonyl)-6-(2-thienyl)isoxazolo[5,4-b]pyridine is crucial for understanding its reactivity and properties. Studies involving X-ray crystallography and spectral data analysis provide insights into the arrangement of atoms within the molecule and its electronic structure. For instance, the structural elucidation of related compounds such as pyrazolo[3,4-c]isoquinolines and hexahydrocyclohepta[d]pyrazolo[3,4-b]pyridines through X-ray analysis reveals the spatial orientation of atoms and functional groups, impacting their chemical behavior (Dyachenko, Rusanov, & Vovk, 2013)(Dyachenko, Rusanov, & Vovk, 2013).
Chemical Reactions and Properties
The chemical reactivity of 3-methyl-4-(4-morpholinylcarbonyl)-6-(2-thienyl)isoxazolo[5,4-b]pyridine and related compounds involves a range of reactions, including cycloadditions, nucleophilic substitutions, and electrophilic additions. These reactions are essential for modifying the compound's structure and introducing new functional groups, thereby altering its properties. For example, the synthesis of imidazo[1,2-a]pyridines and isoxazolines demonstrates the compound's versatility in participating in different chemical reactions (Gaywood & Mcnab, 2010)(Gaywood & Mcnab, 2010).
Scientific Research Applications
Synthesis and Derivative Formation
The scientific research on 3-methyl-4-(4-morpholinylcarbonyl)-6-(2-thienyl)isoxazolo[5,4-b]pyridine largely focuses on its synthesis and the formation of various derivatives. For instance, Al-Issa (2012) explored the synthesis of a series of pyridine derivatives, which may include compounds structurally related to the one . This process involved reactions with different compounds to produce various derivatives, demonstrating the compound's versatility in chemical synthesis (Al-Issa, 2012).
Heterocyclic Chemistry
Gruner, Böttcher, and Gewald (2008) described the synthesis of novel thieno-pyridones and related compounds. They demonstrated the possibility of replacing the methylthio group with a morpholino group in these compounds. The study provides insights into the structural characterization and synthesis of heterocyclic compounds, which are essential for understanding the properties and potential applications of the mentioned isoxazolo[5,4-b]pyridine (Gruner, Böttcher, & Gewald, 2008).
Reactions with Secondary Dialkylamines
Kalogirou and Koutentis (2014) studied the reactions of selected bromoisothiazole carbonitriles with secondary dialkylamines, including morpholine. This research is relevant for understanding the chemical behavior and potential reactivity of the specified isoxazolo[5,4-b]pyridine in different chemical environments (Kalogirou & Koutentis, 2014).
properties
IUPAC Name |
(3-methyl-6-thiophen-2-yl-[1,2]oxazolo[5,4-b]pyridin-4-yl)-morpholin-4-ylmethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3S/c1-10-14-11(16(20)19-4-6-21-7-5-19)9-12(13-3-2-8-23-13)17-15(14)22-18-10/h2-3,8-9H,4-7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDABTMQTUGWUIU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC2=C1C(=CC(=N2)C3=CC=CS3)C(=O)N4CCOCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[3-Methyl-6-(thiophen-2-yl)[1,2]oxazolo[5,4-b]pyridin-4-yl](morpholin-4-yl)methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.